Cas no 1239508-18-9 (N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1239508-18-9
• MF: C₂₂H₂₀N₆OS
• MW: 416.498802185059
• CID: 5472414
• Update Time: 2025-08-03

N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C22H20N6OS/c29-22(19-14-18(25-26-19)20-7-4-12-30-20)23-16-6-3-5-15(13-16)17-8-9-21(27-24-17)28-10-1-2-11-28/h3-9,12-14H,1-2,10-11H2,(H,23,29)(H,25,26)
• InChI Key： SZKFEVKTJKJHJD-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(NC2=CC=CC(C3=NN=C(N4CCCC4)C=C3)=C2)=O)=N1

Additional information on N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1239508-18-9)

The compound N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, identified by its CAS No. 1239508-18-9, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyridazine core, a thiophene moiety, and a pyrazole-carboxamide group, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with specific enzymes and receptors.

In recent years, the demand for novel small molecules like N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide has surged, driven by advancements in precision medicine and personalized therapies. This compound's multi-targeted nature aligns with current trends in drug development, where molecules with polypharmacological profiles are highly sought after. Its CAS No. 1239508-18-9 is frequently searched in academic databases and patent literature, reflecting its relevance in ongoing research.

The synthesis of N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide involves a series of carefully optimized steps, including cross-coupling reactions and amide bond formation. These methodologies are critical for ensuring high yield and purity, which are essential for subsequent biological evaluations. The compound's pyridazine and thiophene rings contribute to its stability and bioavailability, making it a viable candidate for further preclinical studies.

One of the most intriguing aspects of CAS No. 1239508-18-9 is its potential application in addressing unmet medical needs. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against various proliferative disorders. Additionally, its heterocyclic scaffold is compatible with fragment-based drug design, a cutting-edge approach that accelerates the discovery of new therapeutics.

From a commercial perspective, N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is available through specialized chemical suppliers, catering to the needs of pharmaceutical researchers and academic institutions. Its CAS No. 1239508-18-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's high purity and well-characterized properties make it a reliable tool for exploratory studies.

In conclusion, N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide represents a compelling example of modern medicinal chemistry. Its CAS No. 1239508-18-9 is a testament to its scientific significance, while its structural complexity underscores the ingenuity of contemporary drug design. As research continues to unravel its full potential, this compound is poised to make meaningful contributions to the development of next-generation therapeutics.